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Introduction
Chromium compounds have a long history in wood preservation, primarily as fixatives in

formulations like Chromated Copper Arsenate (CCA). This document focuses on the

application of trivalent chromium, specifically in the form of chromium hydroxide sulfate
(Cr(OH)(SO₄)), often referred to as basic chromium sulfate, for wood preservation techniques.

While traditionally used in the leather tanning industry, its application in wood treatment aims to

enhance durability, particularly against weathering and moisture.[1][2]

These application notes provide an overview of the mechanisms, experimental protocols, and

available efficacy data for using chromium hydroxide sulfate as a wood treatment. It is

important to note that while its effectiveness in improving physical properties like water

repellency and resistance to weathering is documented, its role as a standalone biocide

against fungal and insect degradation is less established in the scientific literature.

Mechanism of Action
The primary mechanism by which trivalent chromium compounds, such as chromium
hydroxide sulfate, impart protective qualities to wood involves their fixation within the wood

structure. This process is understood to occur through two main pathways:
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Coordination with Wood Polymers: Trivalent chromium forms coordination complexes with

the free hydroxyl groups present in cellulose and lignin, the primary components of wood.[3]

This cross-linking can reduce the wood's hygroscopicity.

Formation of Insoluble Precipitates: Upon introduction into the wood and subsequent drying

and heating, chromium hydroxide sulfate can form insoluble chromium compounds within

the wood matrix.[3] This further contributes to the dimensional stability and water repellency

of the treated wood.

Unlike hexavalent chromium used in CCA, which is reduced to trivalent chromium in the wood,

starting with a trivalent chromium compound like chromium hydroxide sulfate bypasses the

more toxic hexavalent state.[4]

Data Presentation
The following tables summarize the quantitative data found in the literature regarding the

performance of wood treated with trivalent chromium compounds.

Table 1: Chromium Fixation in Wood Treated with Trivalent Chromium Compounds

Wood
Species

Treatment
Method

Chromium
Compound

Chromium
Concentrati
on in
Solution

Fixation
Rate (%)

Reference

Western

Redcedar

Dip (3 min) +

Heat (25 min

@ 135°C)

Chromium

(III) Nitrate
2.5% ~90% [1]

Southern

Pine

Dip (3 min) +

Heat (25 min

@ 135°C)

Chromium

(III) Nitrate
2.5% ~85% [1]

Ponderosa

Pine

Dip (3 min) +

Heat (25 min

@ 135°C)

Chromium

(III) Nitrate
2.5% ~80% [1]
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Note: Data for chromium hydroxide sulfate was not specifically available. The data for

chromium (III) nitrate, another trivalent chromium salt, is presented as a proxy for the fixation

potential of Cr(III) in wood.

Table 2: Efficacy of Trivalent Chromium Treatment on Wood Properties

Property
Assessed

Wood Species Treatment Result Reference

Water

Repellency
Ponderosa Pine

Dip-treated with

Cr(III) solution

Improved water

repellency

compared to

untreated

controls.

[3]

Weathering

Resistance

(Erosion)

Southern Pine
Dip-treated with

Cr(III) solution

Reduced erosion

rates similar to

Cr(VI) treated

wood.

[1]

Dimensional

Stability
Ponderosa Pine

Pressure-treated

with Cr(III)

solution

Increased

dimensional

stability.

[3]

Experimental Protocols
The following are detailed methodologies for key experiments involving the treatment of wood

with trivalent chromium compounds, adapted from the available literature.

Protocol 1: Dip Treatment for Enhanced Weathering
Resistance
Objective: To apply a surface treatment of chromium hydroxide sulfate to improve the wood's

resistance to weathering.

Materials:

Wood specimens (e.g., Southern Pine, Western Redcedar), cut to desired dimensions.
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Chromium hydroxide sulfate (basic chromium sulfate).

Distilled water.

Beakers or treatment vats.

Drying oven.

Personal Protective Equipment (PPE): gloves, safety glasses, lab coat.

Procedure:

Solution Preparation: Prepare a treating solution of desired concentration (e.g., 2.5%

chromium ion concentration) by dissolving the appropriate amount of chromium hydroxide
sulfate in distilled water.

Wood Specimen Preparation: Ensure wood specimens are clean and free of surface

contaminants. Oven-dry the specimens at 105°C to a constant weight and record the initial

dry weight.

Immersion: Immerse the wood specimens in the treating solution for a specified duration

(e.g., 3 to 10 minutes).

Air Drying: Remove the specimens from the solution and allow them to air-dry overnight.

Heat Fixation: Place the air-dried specimens in a pre-heated oven at 135°C for a duration of

25 to 40 minutes to facilitate the fixation of the chromium compound.

Post-Treatment Conditioning: After heat fixation, condition the treated specimens to a

constant weight at a controlled temperature and humidity (e.g., 27°C and 65% relative

humidity).

Evaluation: The efficacy of the treatment can be assessed through accelerated weathering

tests and evaluation of surface erosion.

Protocol 2: Pressure Treatment for Improved
Dimensional Stability
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Objective: To achieve deeper penetration of chromium hydroxide sulfate into the wood to

enhance dimensional stability.

Materials:

Wood specimens.

Chromium hydroxide sulfate solution (as prepared in Protocol 1).

Pressure treatment vessel.

Vacuum pump.

Pressure source.

Drying oven.

PPE.

Procedure:

Initial Vacuum: Place the wood specimens in the pressure treatment vessel and apply an

initial vacuum of approximately 85 kPa for 30 minutes to remove air from the wood cells.

Flooding and Pressurization: While maintaining the vacuum, flood the vessel with the

chromium hydroxide sulfate treating solution. Once the specimens are fully submerged,

apply pressure (e.g., 1000 kPa) for 30 minutes to force the preservative into the wood

structure.

Final Vacuum: Release the pressure and drain the treating solution. Apply a final vacuum for

a short period to remove excess surface solution.

Post-Treatment: Remove the specimens from the vessel, weigh them to determine the

amount of preservative solution absorbed, and follow the air-drying and heat fixation steps

as described in Protocol 1.

Evaluation: Assess the dimensional stability of the treated wood by measuring swelling and

shrinkage during changes in humidity.
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Visualizations

Experimental Workflow for Chromium Hydroxide Sulfate Wood Treatment
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Caption: Workflow for wood treatment with chromium hydroxide sulfate.
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Proposed Fixation Mechanism of Trivalent Chromium in Wood
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Caption: Fixation of trivalent chromium in the wood matrix.

Concluding Remarks
The use of chromium hydroxide sulfate as a wood preservative shows promise for

applications where enhanced resistance to weathering and moisture is the primary objective.

The treatment protocols are straightforward and utilize standard laboratory equipment.

However, for applications requiring protection against fungal and insect attack, further research

is needed to establish the biocidal efficacy of standalone trivalent chromium treatments.
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Researchers should consider co-formulating chromium hydroxide sulfate with known

biocides and evaluating the synergistic effects on both fixation and biological resistance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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